Cas no 2227865-42-9 (rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol
• CAS No: 2227865-42-9
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6179209
• PubChem ID: 165601340
• Update Time: 2025-07-16

rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol
• EN300-1635840
• 2227865-42-9

• Inchi： 1S/C8H11NOS/c10-8-4-9-3-7(8)6-1-2-11-5-6/h1-2,5,7-10H,3-4H2/t7-,8+/m0/s1
• InChI Key： RGUKSFJTYURADJ-JGVFFNPUSA-N
• SMILES： S1C=CC(=C1)[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol (CAS No. 2227865-42-9)

Rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol (CAS No. 2227865-42-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and incorporates a thiophene moiety, which is known for its aromaticity and biological activity. The presence of the thiophene ring and the chiral centers at the 3 and 4 positions of the pyrrolidine ring contribute to the compound's distinct chemical and biological characteristics.

The synthesis of rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol involves several steps, including the formation of the pyrrolidine ring and the introduction of the thiophene substituent. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, ensuring high enantiomeric purity. This is crucial for pharmaceutical applications, where enantiomeric purity can significantly impact the efficacy and safety of a drug.

In terms of its physical properties, rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol is typically a solid at room temperature with a melting point that can vary slightly depending on the specific synthetic route used. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, making it amenable to various chemical manipulations and analytical techniques.

The biological activity of rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol has been extensively studied in recent years. One of its notable applications is as a potential lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated that rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol can modulate G protein-coupled receptors (GPCRs), which are key players in many physiological processes.

In addition to its potential as a therapeutic agent, rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol has also been explored for its use as a building block in the synthesis of more complex molecules. Its chiral nature and functional groups make it an attractive starting material for the construction of libraries of compounds with diverse biological activities. This versatility has led to its use in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The safety profile of rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol is an important consideration for its potential pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and pharmacokinetic properties.

In conclusion, rac-(3R,4S)-4-(thiophen-3-yl)pyrrolidin-3-ol (CAS No. 2227865-42-9) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.